Cas no 74304-97-5 (Isoxazole,3-methyl-5-(1-methyl-1H-pyrrol-2-yl)-)

Isoxazole,3-methyl-5-(1-methyl-1H-pyrrol-2-yl)- structure
74304-97-5 structure
Product Name:Isoxazole,3-methyl-5-(1-methyl-1H-pyrrol-2-yl)-
CAS No:74304-97-5
MF:C9H10N2O
MW:162.188501834869
CID:556177
PubChem ID:45099227
Update Time:2025-04-19

Isoxazole,3-methyl-5-(1-methyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,3-methyl-5-(1-methyl-1H-pyrrol-2-yl)-
    • Isoxazole, 3-methyl-5-(1-methyl-1H-pyrrol-2-yl)- (9CI)
    • 3-methyl-5-(1-methylpyrrol-2-yl)-1,2-oxazole
    • 3-Methyl-5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole
    • DTXSID50667824
    • 3-methyl-5-(1-methyl-1h-pyrrol-2-yl)isoxazole
    • 74304-97-5
    • Inchi: 1S/C9H10N2O/c1-7-6-9(12-10-7)8-4-3-5-11(8)2/h3-6H,1-2H3
    • InChI Key: LSAOUOBXXJJVOC-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C)=N1)C1=CC=CN1C

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 31Ų
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